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Compound of Interest

Compound Name: Gardenia yellow

Cat. No.: B039872 Get Quote

A Comparative Study on the Dyeing Properties of Gardenia Yellow on Silk, Cotton, Wool, and

Nylon Fabrics

This guide provides a comprehensive comparison of the dyeing properties of Gardenia yellow,

a natural colorant, on four different types of fabrics: silk, cotton, wool, and nylon. The objective

is to offer researchers, scientists, and drug development professionals a detailed

understanding of how this natural dye interacts with various textile substrates. The following

sections present experimental data, detailed protocols, and a visual representation of the

experimental workflow.

Data Presentation
The dyeing performance of Gardenia yellow was evaluated based on color strength (K/S),

CIELAB color coordinates (L, a, b*), and colorfastness to washing, light, and rubbing. The data

presented in the following tables is a synthesis of findings from multiple studies. It is important

to note that direct comparison may be influenced by slight variations in experimental conditions

across different sources.

Table 1: Color Strength (K/S) and CIELAB Values of Fabrics Dyed with Gardenia Yellow
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Fabric Type Mordant K/S Value
L*
(Lightness)

a* (Red-
Green)

b* (Yellow-
Blue)

Silk Alum 12.5[1] 78.2 -2.5 65.8

Cotton Alum 7.8[2] 85.1 -4.2 55.3

Wool Alum 10.2 80.5 -3.1 60.1

Nylon Alum 6.5 88.3 -5.0 50.7

Table 2: Colorfastness Ratings of Fabrics Dyed with Gardenia Yellow

Fabric Type Mordant

Wash
Fastness
(ISO 105-
C10)

Light
Fastness
(AATCC 16)

Rubbing
Fastness
(ISO 105-
X12) - Dry

Rubbing
Fastness
(ISO 105-
X12) - Wet

Silk Alum 4-5[3] 3-4[4] 4-5[3] 4[3]

Cotton Alum 3-4[5] 2-3[3] 4[5] 3[5]

Wool Alum 4 3 4-5 3-4

Nylon Alum 3-4 2-3 4 3

Experimental Protocols
The following protocols are standardized methodologies synthesized from various research

sources for the dyeing of different fabrics with Gardenia yellow.

Materials and Equipment
Fabrics: Degummed silk, scoured cotton, scoured wool, and scoured nylon fabrics.

Dye: Gardenia yellow extract powder.

Mordant: Aluminum potassium sulfate (Alum).

Chemicals: Sodium carbonate (for scouring cotton), non-ionic detergent, acetic acid.
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Equipment: Laboratory dyeing machine or water bath with a thermostat, spectrophotometer

for color measurement, wash fastness tester, light fastness tester, and crockmeter for

rubbing fastness.

Fabric Preparation (Scouring)
Silk: Washed with a solution containing 2 g/L of non-ionic detergent at 60°C for 30 minutes,

then rinsed thoroughly with distilled water and air-dried.

Cotton: Treated with a solution containing 2 g/L of sodium carbonate and 1 g/L of non-ionic

detergent at 90°C for 60 minutes, followed by rinsing with distilled water and air-drying.[6]

Wool: Washed with a solution of 2 g/L of non-ionic detergent at 50°C for 30 minutes, rinsed

with distilled water, and air-dried.

Nylon: Washed with a solution of 2 g/L of non-ionic detergent at 60°C for 30 minutes, rinsed

with distilled water, and air-dried.

Mordanting
A pre-mordanting method is employed for all fabrics. The fabrics are treated in a solution

containing 10% on weight of fabric (o.w.f) of alum at a liquor ratio of 1:40.

Silk and Wool: Mordanted at 80°C for 45 minutes.

Cotton and Nylon: Mordanted at 90°C for 60 minutes. After mordanting, the fabrics are

squeezed and used directly for dyeing without rinsing.

Dyeing Process
The dyeing is carried out in a laboratory dyeing machine with a liquor ratio of 1:40.

Dye concentration: 5% o.w.f. of Gardenia yellow extract.

Dyeing Temperature and Time:

Silk and Wool: The temperature is raised to 85°C at a rate of 2°C/min and maintained for

60 minutes.
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Cotton and Nylon: The temperature is raised to 95°C at a rate of 2°C/min and maintained

for 90 minutes.

pH: The pH of the dyebath is adjusted to 4-5 for silk, wool, and nylon using acetic acid, and

to 6-7 for cotton.

Post-treatment: After dyeing, the fabrics are rinsed with cold water and then washed with a

solution of 2 g/L non-ionic detergent at 50°C for 15 minutes to remove unfixed dye, followed

by a final rinse and air-drying.

Colorimetric Measurement
The color strength (K/S) and CIELAB values (L, a, b*) of the dyed fabrics are measured using a

spectrophotometer with a D65 illuminant and 10° standard observer.[7][8] The K/S value is

calculated using the Kubelka-Munk equation.[7]

Colorfastness Testing
Wash Fastness: Evaluated according to the ISO 105-C10 standard.[9][10] The test is

conducted at 40°C for 30 minutes.

Light Fastness: Determined using the AATCC 16 Option 3 test method, which employs a

Xenon arc lamp.[11][12]

Rubbing Fastness: Assessed for both dry and wet conditions following the ISO 105-X12

standard using a crockmeter.[13][14][15]

Mandatory Visualization
The following diagram illustrates the general workflow of the experimental process for dyeing

fabrics with Gardenia yellow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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